3,6-diethyl 2-{4-[(4-methylpiperidin-1-yl)sulfonyl]benzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate

• IUPAC Name: diethyl 2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C26H33N3O7S2/c1-4-35-25(31)22-20-12-13-28(26(32)36-5-2)16-21(20)37-24(22)27-23(30)18-6-8-19(9-7-18)38(33,34)29-14-10-17(3)11-15-29/h6-9,17H,4-5,10-16H2,1-3H3,(H,27,30)
• InChI Key: KNQKRAHALDMBAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC(CC4)C
• Molecular Formula: C26H33N3O7S2
• Molecular Weight: 563.7 g/mol
• CAS No.: 449781-72-0

Description

3,6-diethyl 2-{4-[(4-methylpiperidin-1-yl)sulfonyl]benzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate is a useful research compound. Its molecular formula is C26H33N3O7S2 and its molecular weight is 563.68. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probes for Biological Detection

One application involves the development of a fluorescent probe for the selective and facile detection of hydrogen sulfide (H2S) in serum, using a related thieno[3,2-b]pyridine derivative. This probe, which combines an environment-sensitive fluorophore with albumin-binding capabilities and a recognition unit for H2S, shows remarkable fluorescence enhancement upon reaction with H2S. This enhancement allows for the accurate determination of H2S levels in human serum without the need for additional procedures to remove serum proteins (Lee et al., 2020).

Synthesis of Heterocyclic Compounds

The compound is also utilized in the synthesis of new heterocyclic systems. For instance, it serves as a starting material for constructing derivatives of novel heterocyclic systems like pyrido[4',3':4,5]thieno[2,3-d]pyrimidine, demonstrating its utility in the synthesis of complex organic molecules with potential for further chemical modification and exploration in drug development (Ahmed, 2002).

Structural Characterization of Metal Complexes

Research has also been conducted on the structural characterization of metal complexes containing derivatives of this compound. These studies provide insights into the molecular and crystal structure of such complexes, contributing to our understanding of their potential applications in materials science and coordination chemistry (Armas et al., 2003).

Electronic Effects in Organometallic Chemistry

Additionally, the compound and its derivatives have been studied for their unusual electronic effects in organometallic chemistry, particularly in self-assembled noncovalent heterodimetallic complexes. These studies explore the impact of electron-withdrawing sulfonamide groups on the electronic structure and properties of these complexes, offering valuable insights for the design of materials with specific magnetic and optical properties (Edder et al., 2000).